4-(4-benzyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline

• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-2-(trifluoromethyl)quinazoline
• InChI: InChI=1S/C20H19F3N4/c21-20(22,23)19-24-17-9-5-4-8-16(17)18(25-19)27-12-10-26(11-13-27)14-15-6-2-1-3-7-15/h1-9H,10-14H2
• InChI Key: GQSTXKZQFZXKRP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC(=NC4=CC=CC=C43)C(F)(F)F
• Molecular Formula: C20H19F3N4
• Molecular Weight: 372.4 g/mol

Description

Synthesis Analysis

The synthesis of quinazoline derivatives, including those similar to 4-(4-Benzyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline, often involves palladium-catalyzed reactions. For instance, Costa et al. (2004) described a method for synthesizing quinazoline derivatives through palladium-catalyzed cyclization-alkoxycarbonylation of substituted ethynylaniline derivatives, a process which could potentially be adapted for the synthesis of 4-(4-Benzyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline (Costa et al., 2004).

Molecular Structure Analysis

The molecular structure of quinazoline derivatives is a crucial aspect of their chemical identity, influencing their chemical reactions and physical properties. Perin et al. (2011) achieved the synthesis of benzimidazo[1,2-a]quinolines with various substitutions, including piperazine nuclei. Their study included spectroscopic characterization and X-ray diffractometry to elucidate the planar nature of these molecules, which could provide insights into the structural analysis of 4-(4-Benzyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline derivatives (Perin et al., 2011).

Chemical Reactions and Properties

Quinazoline derivatives undergo a range of chemical reactions, shaping their chemical properties. The study by Gescher et al. (1977) on triazines and related products, including quinazoline analogues, sheds light on the chemical behavior of these compounds, such as their reaction to nitrosation and subsequent cyclization. Such reactions are pivotal for understanding the chemical versatility of quinazoline compounds (Gescher et al., 1977).

Physical Properties Analysis

The physical properties of quinazoline derivatives, including solubility and crystalline structure, are essential for their application in various fields. Danylchenko et al. (2018) focused on developing quality control methods for quinazoline derivatives, highlighting important physical properties such as solubility and identification through spectroscopic methods (Danylchenko et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, of quinazoline derivatives are influenced by their molecular structure. The study by Acharyulu et al. (2010) on the synthesis of quinazolin-4(3H)-ones explores the reactivity of these compounds under various conditions, providing a foundation for understanding the chemical properties of 4-(4-Benzyl-1-piperazinyl)-2-(trifluoromethyl)quinazoline (Acharyulu et al., 2010).